![molecular formula C15H15NO3S2 B3937555 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B3937555.png)
5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as AETT, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. AETT belongs to the thiazolidinone family of compounds and is a synthetic molecule that can be prepared through various methods.
Mechanism of Action
The mechanism of action of 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through various pathways. This compound has been found to inhibit the activity of enzymes that play a role in inflammation and oxidative stress. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects in scientific research studies. It has been shown to reduce oxidative stress and inflammation, which are both implicated in the development of various diseases. This compound has also been found to induce cell death in cancer cells, while sparing normal cells.
Advantages and Limitations for Lab Experiments
One of the advantages of 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. This compound has also been found to have low toxicity, which is an important consideration in drug development. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One potential avenue of research is the development of new drugs based on the structure of this compound. Another direction is the investigation of the mechanism of action of this compound in more detail, which could lead to the discovery of new therapeutic targets. Additionally, the study of this compound in animal models could provide valuable insights into its potential application in the treatment of various diseases.
Scientific Research Applications
5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic properties in various scientific research fields. It has been found to exhibit antioxidant, anti-inflammatory, and anticancer properties. This compound has also been investigated for its potential application in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(5E)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3S2/c1-3-5-10-6-9(7-11(13(10)17)19-4-2)8-12-14(18)16-15(20)21-12/h3,6-8,17H,1,4-5H2,2H3,(H,16,18,20)/b12-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUIXEUCAFVYJCD-XYOKQWHBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1O)CC=C)C=C2C(=O)NC(=S)S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC(=CC(=C1O)CC=C)/C=C/2\C(=O)NC(=S)S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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